7,7-Azo-3-α,12-α-dihydroxycholanic Acid
7,7-Azo-3-α,12-α-dihydroxycholanic Acid
Brand Name:
Vulcanchem
CAS No.:
86992-52-1
VCID:
VC0043441
InChI:
InChI=1S/C24H38N2O4/c1-13(4-7-20(29)30)16-5-6-17-21-18(11-19(28)23(16,17)3)22(2)9-8-15(27)10-14(22)12-24(21)25-26-24/h13-19,21,27-28H,4-12H2,1-3H3,(H,29,30)/t13-,14+,15-,16-,17+,18+,19+,21?,22+,23-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(C(CC3C2C4(CC5C3(CCC(C5)O)C)N=N4)O)C
Molecular Formula:
C₂₄H₃₈N₂O₄
Molecular Weight:
418.57
7,7-Azo-3-α,12-α-dihydroxycholanic Acid
CAS No.: 86992-52-1
Reference Standards
VCID: VC0043441
Molecular Formula: C₂₄H₃₈N₂O₄
Molecular Weight: 418.57
| CAS No. | 86992-52-1 |
|---|---|
| Product Name | 7,7-Azo-3-α,12-α-dihydroxycholanic Acid |
| Molecular Formula | C₂₄H₃₈N₂O₄ |
| Molecular Weight | 418.57 |
| IUPAC Name | (4R)-4-[(3R,5R,9S,10S,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethylspiro[1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-7,3'-diazirine]-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H38N2O4/c1-13(4-7-20(29)30)16-5-6-17-21-18(11-19(28)23(16,17)3)22(2)9-8-15(27)10-14(22)12-24(21)25-26-24/h13-19,21,27-28H,4-12H2,1-3H3,(H,29,30)/t13-,14+,15-,16-,17+,18+,19+,21?,22+,23-/m1/s1 |
| SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2C4(CC5C3(CCC(C5)O)C)N=N4)O)C |
| Synonyms | (3α,5β,12α)-3,12-Dihydroxy-spiro[cholane-7,3’-[3H]diazirin]-24-oic Acid; |
| PubChem Compound | 46783654 |
| Last Modified | Nov 11 2021 |
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